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Compound of Interest

Compound Name: Di-tert-butyl oxalate

Cat. No.: B1345461

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed exploration of di-tert-butyl oxalate, a versatile reagent
in organic synthesis. It covers its chemical structure, physicochemical properties, synthesis
protocols, and key applications, with an emphasis on its role in the protection of amine
functionalities.

Core Chemical and Physical Properties

Di-tert-butyl oxalate (DtBO) is the diester of oxalic acid and tert-butanol. Its molecular
structure consists of a central oxalate core flanked by two sterically hindering tert-butyl groups.
This configuration imparts unique reactivity and properties to the molecule.

Table 1: Physicochemical Properties of Di-tert-butyl Oxalate
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Property Value

Molecular Formula C10H1804

Molecular Weight 202.25 g/mol

Appearance White crystalline solid

Melting Point 69-72 °C

Boiling Point 229.3 °C at 760 mmHg (decomposes)
Density 1.007 g/cm3

CAS Number 691-64-5

B Soluble in organic solvents like ethanol and
Solubility _ o .
dimethylformamide; insoluble in water.[1]

Synthesis of Di-tert-butyl Oxalate

The synthesis of di-tert-butyl oxalate is most commonly achieved through the reaction of
oxalyl chloride with potassium tert-butoxide. The bulky tert-butoxide nucleophile attacks the
electrophilic carbonyl carbons of oxalyl chloride, leading to the formation of the corresponding
diester.
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Reactants & Reagents

Oxalyl Chloride in Anhydrous THF Potassium tert-butoxide in Anhydrous THF

Reaction Conditions

Extract Aqueous Layer with Ether

Wash with Brine, Dry (Na2SOa)
Remove Solvent (Reduced Pressure)
Recrystallize from Ethanol/Water

Di-tert-butyl Oxalate
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Starting Materials

Reaction Conditions Products & Byproducts

. tert-Butanol + CO2 +
N-Boc Protected Amine tert-Butyl Carbamate

Base Catalyst
(e.g., Triethylamine, DMAP)

Anhydrous Solvent
(e.g., THF, CHz2Cl2)

Room Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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